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Compound of Interest

Compound Name: Pigment Red 146

Cat. No.: B035983

This document provides detailed procedural guidance for the safe and compliant disposal of
Pigment Red 146, ensuring the safety of laboratory personnel and the protection of the
environment. The following protocols are designed for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is critical to handle Pigment Red 146 waste with
appropriate personal protective equipment (PPE) to minimize exposure. The primary hazards
associated with Pigment Red 146 are potential irritation to the eyes, skin, and respiratory tract
from its dust form.[1]

Required Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles or chemical safety glasses.[1][2][3]

» Skin Protection: Wear chemical-impermeable gloves and appropriate protective clothing to
prevent skin contact.[1][2][3]

o Respiratory Protection: In areas with dust, use an approved dust mask or respirator to avoid
inhalation.[1][4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
control airborne dust levels.[1] An eyewash station and safety shower should be readily
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accessible.[1]

Material Properties for Disposal Consideration

Understanding the physical and chemical properties of Pigment Red 146 is essential for
proper handling and waste classification.

Property Data Citation(s)
Physical State Solid, Red Powder [11[5]
Odor Odorless [1][5]
Solubility in Water Insoluble [5][6]

N Stable under normal
Stability [1]
temperatures and pressures

o Strong oxidizing agents, strong
Incompatibilities ) [1]
reducing agents

May produce irritating and
Hazardous Decomposition toxic fumes (e.g., carbon [1114]

monoxide) during combustion.

Step-by-Step Disposal Protocol

This protocol outlines the process from waste collection to final disposal. Adherence to local,
state, and federal regulations is mandatory throughout this process.[6]

Step 1: Waste Characterization and Classification

The first step is to determine if the Pigment Red 146 waste is hazardous. Under the Resource
Conservation and Recovery Act (RCRA), a waste is hazardous if it is specifically listed or if it
exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[7][8][9]

e Pure, Uncontaminated Pigment Red 146: While the product itself is not typically classified
as a hazardous substance for transport or under OSHA's Hazard Communication Standard,
the classification of the waste must be confirmed.[2][6]
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o Contaminated Pigment Red 146: If the pigment is mixed with solvents or other chemicals,
the resulting waste mixture must be evaluated. It is likely to be classified as hazardous waste
based on the properties of the contaminants.

o Consult Regulations: Waste generators are legally required to consult state and local
hazardous waste regulations to ensure complete and accurate classification.[1][7]

Step 2: Waste Segregation and Collection

o Segregate: Keep Pigment Red 146 waste separate from other chemical waste streams to
avoid incompatible mixtures.

o Collect Spills: For spills, do not use methods that generate dust.[1][5] Vacuum or sweep up
the material and place it into a suitable disposal container.[1] Wet clean-up techniques can
also be used.[6]

o Container: Use a designated, sealable, and properly conditioned container for collecting the
waste. Ensure the container is compatible with the waste and will not leak.

Step 3: Packaging and Labeling

Proper labeling is crucial for safety, compliance, and final disposal.
o Container: Keep the waste chemical in a suitable, closed container for disposal.[2][3]

o Labeling: The container must be clearly labeled with the words "Hazardous Waste," a precise
description of the contents (e.g., "Pigment Red 146 Waste"), the associated hazards, and
the generation location.[10] If reusing a bottle, completely remove or deface the original
label.[10]

Step 4: Storage

o Store the sealed waste container in a cool, dry, and well-ventilated area.[2][5]
e Ensure it is stored away from incompatible materials like strong oxidants.[1]

¢ Follow your institution's guidelines for the maximum accumulation time based on your
hazardous waste generator status (e.g., LQG, SQG, VSQG).[8]
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Step 5: Final Disposal

Discharge of Pigment Red 146 into the environment, including sewer systems and drains,
must be avoided.[2][5][11]

o Primary Method: The recommended disposal method is to send the material to a licensed
chemical destruction plant or use controlled incineration with flue gas scrubbing.[2]

» Professional Disposal Service: Arrange for pickup by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.

o Landfill: Landfill disposal is generally not recommended unless the waste has been
characterized and deemed non-hazardous by local authorities.

Step 6: Empty Container Disposal

Containers that held Pigment Red 146 must also be managed correctly.

 Triple Rinsing: Empty containers can be triple-rinsed with a suitable solvent (like water) to
remove all residues.[2][10] The rinsate must be collected and disposed of as hazardous
waste.

» Disposal: After being properly cleaned and air-dried, the container can be offered for
recycling or reconditioning.[2] Alternatively, it can be punctured to render it unusable and
disposed of in a sanitary landfill or as regular laboratory waste, after removing or defacing
the chemical label.[2][10]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Pigment Red 146 waste.
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Pigment Red 146 Waste Generated
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Is waste hazardous per
local/federal regulations?

Collect in sealed container. Collect in sealed container.
Label as 'Non-Hazardous Waste' Segregate from incompatible materials.

Dispose via approved Label container:
sanitary landfill or per 'Hazardous Waste'

institutional guidelines. + Contents & Hazards

Store in designated area.
Follow accumulation time limits.

Arrange pickup by EHS or
licensed waste contractor.

Final Disposal:
- Controlled Incineration
- Licensed Chemical Destruction

Click to download full resolution via product page

Caption: Decision workflow for Pigment Red 146 waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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